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Compound of Interest

Compound Name: 1,1-Dimethoxypropane
CAS No.: 4744-10-9
Cat. No.: B011042
Get Quote
. J

An In-depth Technical Guide to the Material Safety of 1,1-Dimethoxypropane

This guide provides a comprehensive overview of the material safety data for 1,1-
Dimethoxypropane (CAS No: 4744-10-9), tailored for researchers, scientists, and
professionals in drug development. It covers essential safety information, handling procedures,
and emergency protocols, presenting quantitative data in accessible formats and visualizing
key workflows.

Chemical Identification and Physical Properties

1,1-Dimethoxypropane, also known as propanal dimethyl acetal, is a colorless liquid classified
as an ether.[1] Its primary identification details and physical and chemical properties are
summarized below.
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Identifier Value Source
IUPAC Name 1,1-dimethoxypropane [2]
CAS Number 4744-10-9 [1][2]
Molecular Formula C5H1202 [11[3]
Molecular Weight 104.15 g/mol [1112]
Propanal dimethyl acetal,
Propionaldehyde dimethyl
Synonyms [1]
acetal, 3-Ethyl-2,4-
dioxapentane
Physical Property Value Source

Appearance Colorless liquid [1]
Boiling Point 89 °C [3]
Flash Point 10 °C [3]
Density 0.85 g/cm?3 [3]

Vapor Pressure

65.2 mmHg at 25°C

[4]

Refractive Index

1.3780 - 1.3810

[4]

Solubility

Limited solubility in water;

soluble in organic solvents.

[1]

Hazard Identification and Classification

1,1-Dimethoxypropane is classified as a highly flammable liquid.[2][5] In some safety data
sheets, it is also listed as causing serious eye irritation.[6] The Globally Harmonized System
(GHS) classification is detailed in the table below.
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids Category 2
and vapour
Serious eye damage/eye H319: Causes serious eye
o Category 2A o
irritation irritation

The primary hazards are associated with its flammability. Vapors may form explosive mixtures
with air and can travel to a source of ignition and flash back.[7]

Caption: GHS Hazard Identification and Response Workflow.

Toxicological Information

There is a notable lack of quantitative toxicological data for 1,1-Dimethoxypropane in publicly
available safety data sheets and databases. Most sources indicate that no data is available for
acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, carcinogenicity, or reproductive

toxicity.[5]

Toxicity Endpoint Value

Acute Toxicity (Oral LD50) No data available
Acute Toxicity (Dermal LD50) No data available
Acute Toxicity (Inhalation LC50) No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation Causes serious eye irritation (Category 2A)[6]
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available
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Potential Mechanism of Toxicity

Acetals are known to be stable under neutral or basic conditions but can undergo hydrolysis to
their parent aldehyde and alcohol in the presence of acid.[8][9] In a biological context, this
could occur in the acidic environment of the stomach. The potential hydrolysis of 1,1-
Dimethoxypropane would yield propanal and methanol. The toxicity of short-chain aldehydes
is generally related to their electrophilic nature, allowing them to form adducts with biological
nucleophiles like primary amine groups on lysine residues in proteins or with DNA.[5] This
represents a potential, though not specifically studied, mechanism for the toxicity of 1,1-
Dimethoxypropane following ingestion.
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Potential Metabolic / Toxicity Pathway
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Caption: Potential Acid-Catalyzed Hydrolysis and Toxicity Pathway.
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Experimental Protocols: Safety and Emergency
Procedures

The following sections detail standardized procedures for handling, storage, and emergencies

based on composite data from multiple safety data sheets.

First-Aid Measures

Immediate medical attention should be sought for all exposure incidents. The following are

detailed first-aid protocols.
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Accidental Release Response Protocol

Spill Detected

[Evacuate non-essential personnel to a safe, upwind area.

1. Evacuate Personnel

)

Y

(¢

2. Remove Ignition Sources
liminate all sparks, flames, and hot surfaces

)

Y

(¢

3. Ensure Ventilation
rovide adequate ventilation to the spill area.

)

4

4

[Wear chemical-impermeable gloves, safety goggles/face shield, and appropriate respiratory protection

. Don Personal Protective Equipment (PPE)

)

Y

e

revent further leakage if safe to do so. Do not let the chemical enter drain

5. Contain Spill

Y

[Use non-sparking tools. Absorb with inert material (

S]
6. Absorb and Collect
e.g., sand, dry earth). Collect and place in a suitable, closed container for disposal.

Y

[Wash

7. Clean Area
the spill area after material pickup is complete

)

Dispose of waste according to local, state, and federal regulations.

Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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